Cas no 443353-17-1 (N-(3,4-dimethoxyphenyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide)

• Product Name: N-(3,4-dimethoxyphenyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide
• CAS No: 443353-17-1
• MF: C₂₀H₂₁N₃O₄S
• MW: 399.463443517685
• CID: 6013715
• PubChem ID: 4603394
• Update Time: 2025-10-31

N-(3,4-dimethoxyphenyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide
• 3(2H)-Quinazolinebutanamide, N-(3,4-dimethoxyphenyl)-1,4-dihydro-4-oxo-2-thioxo-
• WAY-270832
• N-(3,4-dimethoxyphenyl)-4-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)butanamide
• F0913-3656
• Oprea1_113163
• SR-01000557889-1
• N-(3,4-dimethoxyphenyl)-4-(4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)butanamide
• EU-0094448
• 443353-17-1
• N-(3,4-dimethoxyphenyl)-4-(4-oxo-2-thioxo-1H-quinazolin-3-yl)butanamide
• SR-01000557889
• AKOS024601788
• CHEMBL1916921

• Inchi： 1S/C20H21N3O4S/c1-26-16-10-9-13(12-17(16)27-2)21-18(24)8-5-11-23-19(25)14-6-3-4-7-15(14)22-20(23)28/h3-4,6-7,9-10,12H,5,8,11H2,1-2H3,(H,21,24)(H,22,28)
• InChI Key： TVOMJXWOHOTGKQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCC(NC2=CC=C(OC)C(OC)=C2)=O)C1=S

Computed Properties

• Exact Mass: 399.12527733g/mol
• Monoisotopic Mass: 399.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 11.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(3,4-dimethoxyphenyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide

Recent Advances in the Study of N-(3,4-dimethoxyphenyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide (443353-17-1)

In recent years, the compound N-(3,4-dimethoxyphenyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide, with the CAS number 443353-17-1, has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydroquinazolinone scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. The following research brief aims to synthesize the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

Recent studies have elucidated the molecular interactions of 443353-17-1, revealing its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Specifically, the compound has been shown to inhibit the activity of certain kinases and proteases, making it a candidate for targeted therapy in cancers with dysregulated kinase signaling. Structural-activity relationship (SAR) studies have further optimized its efficacy and selectivity, paving the way for the development of next-generation derivatives with improved pharmacokinetic profiles.

In vitro and in vivo experiments have demonstrated the compound's robust anti-inflammatory effects, attributed to its ability to suppress pro-inflammatory cytokines and reactive oxygen species (ROS). These findings suggest potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary toxicology studies indicate a favorable safety profile, although further investigations are required to assess long-term effects and potential off-target interactions.

The synthesis of 443353-17-1 has also seen advancements, with recent reports detailing more efficient and scalable routes that reduce production costs and environmental impact. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been employed to enhance the sustainability of its manufacturing process. These innovations are critical for facilitating its transition from laboratory research to industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of 443353-17-1. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed to ensure its efficacy in human trials. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.

In conclusion, N-(3,4-dimethoxyphenyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)butanamide (443353-17-1) represents a compelling area of research with significant therapeutic potential. Continued exploration of its biological activities and optimization of its chemical properties will be crucial for unlocking its full clinical value. This research brief underscores the importance of interdisciplinary collaboration in advancing our understanding and application of this promising compound.